(6-Chloro-1-methylpyrazolo[3,4-b]pyridin-5-yl)methanol

• IUPAC Name: (6-chloro-1-methylpyrazolo[3,4-b]pyridin-5-yl)methanol
• InChI: InChI=1S/C8H8ClN3O/c1-12-8-5(3-10-12)2-6(4-13)7(9)11-8/h2-3,13H,4H2,1H3
• InChI Key: RPJNOSYUIZUXKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=C(C=C2C=N1)CO)Cl
• Molecular Formula: C8H8ClN3O
• Molecular Weight: 197.62 g/mol
• CAS No.: 2411283-21-9

Description

The compound “(6-Chloro-1-methylpyrazolo[3,4-b]pyridin-5-yl)methanol” is a derivative of pyrazolo[3,4-b]pyridine. Pyrazolo[3,4-b]pyridines are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.

Synthesis Analysis

Pyrazolo[3,4-b]pyridine derivatives can be synthesized based on scaffold hopping and computer-aided drug design. A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of amorphous carbon-supported sulfonic acid (AC-SO3H) as the catalyst has been introduced.

Molecular Structure Analysis

The molecular structure of pyrazolo[3,4-b]pyridine derivatives is composed of a pyrazole and a pyridine ring. The fusion of these two rings forms the bicyclic heterocyclic compound.

Chemical Reactions Analysis

The chemical reactions involving pyrazolo[3,4-b]pyridine derivatives are complex and can involve various pathways. For instance, the intramembrane kinase domain of tropomyosin receptor kinases (TRKs) is phosphorylated once activated, triggering downstream signal transduction pathways.

Scientific Research Applications

Synthesis and Derivatives

• The compound has been utilized in the synthesis of various functionalized arylcarbaldehyde derivatives with potential analgesic properties. For instance, Gaston et al. (1996) explored the synthesis and analgesic activity of new functionalized arylcarbaldehyde hydrazone derivatives using a related pyrazolo[3,4-b]pyridine compound as a key intermediate (Gaston et al., 1996).

Molecular and Structural Analysis

• The molecular and crystalline structures of derivatives of pyrazolo[3,4-b]pyridine have been extensively studied, revealing diverse hydrogen-bonded assemblies and complex sheet structures, as detailed in the research by Quiroga et al. (2012) (Quiroga et al., 2012).

Electrophilic Substitution Reactions

• Brown and McGeary (1994) investigated the electrophilic substitution reactions of related pyrazolo[1,5-a]pyridin compounds, indicating a preference for 3-substitution and 3,4-disubstitution. This study is significant for understanding the chemical reactivity of related compounds (Brown & McGeary, 1994).

Pyrazolo[3,4-b]pyridine Derivatives in Aqueous Media

• Shi et al. (2008) developed a three-component synthesis of 6-Amino-4-aryl-5-cyanopyrazolo[3,4-b]pyridines in aqueous media, highlighting the environmental friendliness and efficiency of this method (Shi et al., 2008).

Application in Disperse Dyes

• Gaffer and Khattab (2017) utilized 3-aminopyrazolo[3,4-b]pyridine, a compound structurally related to (6-Chloro-1-methylpyrazolo[3,4-b]pyridin-5-yl)methanol, for the synthesis of arylazopyrazolo[3,4-b]pyridine derivatives used as disperse dyes for polyester garments (Gaffer & Khattab, 2017).

Mechanism of Action

The mechanism of action of pyrazolo[3,4-b]pyridine derivatives is related to their ability to inhibit TRKs. TRKs are associated with the proliferation and differentiation of cells, and their continuous activation and overexpression can cause cancer.